Cas no 49562-27-8 (Docosanonitrile)

• Product Name: Docosanonitrile
• CAS No: 49562-27-8
• MF: C₂₂H₄₃N
• MW: 321.583526849747
• MDL: MFCD32206150
• CID: 332554
• PubChem ID: 11970505
• Update Time: 2025-04-19

Docosanonitrile Chemical and Physical Properties

Names and Identifiers

• Docosanenitrile
• docosanonitrile
• D81066
• AKOS037645054
• EINECS 256-375-8
• MFCD32206150
• SCHEMBL11095447
• 49562-27-8
• DTXSID40197847
• EWV5DFK4MC
• NS00058247
• AS-56600
• HFTGJMVZTJBYLN-UHFFFAOYSA-N
• Docosanonitrile

• MDL： MFCD32206150
• Inchi： 1S/C22H43N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h2-21H2,1H3
• InChI Key： HFTGJMVZTJBYLN-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 321.33979
• Monoisotopic Mass: 321.339550376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 23.8

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles